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Compound of Interest

Compound Name: 1-(1H-Pyrazol-1-yl)ethanone

Cat. No.: B161398 Get Quote

CAS Number: 10199-64-1

This technical guide provides a comprehensive overview of 1-(1H-Pyrazol-1-yl)ethanone, a

key building block in synthetic chemistry, particularly for the development of novel

pharmaceutical agents. This document is intended for researchers, scientists, and

professionals in the field of drug development and medicinal chemistry.

Chemical and Physical Properties
1-(1H-Pyrazol-1-yl)ethanone, with the empirical formula C₅H₆N₂O, is a heterocyclic compound

featuring a pyrazole ring N-acylated with an acetyl group.[1][2][3] Its chemical structure and

properties make it a versatile intermediate for the synthesis of a wide range of biologically

active molecules.

Table 1: Physicochemical Properties of 1-(1H-Pyrazol-1-yl)ethanone
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Property Value Source

CAS Number 10199-64-1 [1][2][3]

Molecular Formula C₅H₆N₂O [1][2][4]

Molecular Weight 110.11 g/mol [1][3]

Appearance Liquid [2]

Boiling Point 197.9 °C at 760 mmHg [3]

Density 1.14 g/cm³ [3]

Flash Point 73.5 °C [3]

Solubility

Almost insoluble in water;

soluble in organic solvents like

ethanol and dichloromethane.

[2]

Vapor Pressure 0.37 mmHg at 25°C [3]

Safety and Handling
1-(1H-Pyrazol-1-yl)ethanone is classified as an irritant. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this compound. Work should be conducted in a well-ventilated fume hood.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source

Hazard Statements H315 Causes skin irritation [1]

H319
Causes serious eye

irritation
[1]

H335
May cause respiratory

irritation
[1]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray

[1]

P264
Wash skin thoroughly

after handling
[1]

P280

Wear protective

gloves/eye

protection/face

protection

[1]

P302+P352
IF ON SKIN: Wash

with plenty of water
[1]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1]

P312

Call a POISON

CENTER/doctor if you

feel unwell

[1]

Experimental Protocols
The synthesis of 1-(1H-Pyrazol-1-yl)ethanone can be achieved through various synthetic

routes. A general and common method involves the acylation of pyrazole. The following is a
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representative, generalized protocol based on common organic synthesis techniques.

General Synthesis of 1-(1H-Pyrazol-1-yl)ethanone:

A typical synthesis involves the reaction of pyrazole with an acetylating agent, such as acetic

anhydride or acetyl chloride, in the presence of a base.

Materials: Pyrazole, acetic anhydride (or acetyl chloride), a suitable base (e.g., triethylamine

or pyridine), and a solvent (e.g., dichloromethane or tetrahydrofuran).

Procedure:

Dissolve pyrazole in the chosen solvent in a reaction flask.

Cool the mixture in an ice bath.

Add the base to the solution.

Slowly add the acetylating agent (acetic anhydride or acetyl chloride) dropwise to the

cooled solution while stirring.

Allow the reaction to warm to room temperature and stir for a specified time until the

reaction is complete (monitored by TLC).

Upon completion, quench the reaction with water or a saturated aqueous solution of

sodium bicarbonate.

Extract the product with an organic solvent.

Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium sulfate), and

concentrate it under reduced pressure.

Purify the crude product by distillation or column chromatography to yield pure 1-(1H-
Pyrazol-1-yl)ethanone.
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General Synthesis Workflow
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Caption: Generalized workflow for the synthesis of 1-(1H-Pyrazol-1-yl)ethanone.

Biological Activity and Applications
Pyrazole-containing compounds are known to exhibit a broad spectrum of biological activities.

[2] These include anti-inflammatory, antimicrobial, anticancer, and anticonvulsant properties.

While specific biological data for 1-(1H-Pyrazol-1-yl)ethanone is not extensively documented

in the public domain, its role as a key intermediate suggests its utility in the synthesis of various

biologically active molecules.

The ethanone moiety can participate in further chemical transformations, allowing for the

construction of more complex molecular architectures. For instance, the ketone functionality
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can be a handle for creating chalcones, which are precursors to other heterocyclic systems

with known pharmacological relevance.

Potential Applications of Pyrazole Derivatives

Synthetic Derivatives
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Caption: Potential synthetic pathways and biological applications of pyrazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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